Cas no 477762-10-0 (1-[(2-Methoxy-1-naphthyl)sulfinyl]-4-(2-pyridinyl)piperazine)

• Product Name: 1-[(2-Methoxy-1-naphthyl)sulfinyl]-4-(2-pyridinyl)piperazine
• CAS No: 477762-10-0
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5269709
• Update Time: 2026-03-09

1-[(2-Methoxy-1-naphthyl)sulfinyl]-4-(2-pyridinyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-METHOXY-1-NAPHTHYL)SULFINYL]-4-(2-PYRIDINYL)PIPERAZINE
• METHYL 1-([4-(2-PYRIDINYL)PIPERAZINO]SULFINYL)-2-NAPHTHYL ETHER
• 1-[(2-methoxynaphthalen-1-yl)sulfinyl]-4-(pyridin-2-yl)piperazine
• 1-(2-methoxynaphthalen-1-yl)sulfinyl-4-pyridin-2-ylpiperazine
• Bionet1_003593
• Oprea1_268082
• HMS578P15
• 1-[(2-Methoxy-1-naphthyl)sulfinyl]-4-(2-pyridinyl)piperazine

• Inchi： 1S/C20H21N3O2S/c1-25-18-10-9-16-6-2-3-7-17(16)20(18)26(24)23-14-12-22(13-15-23)19-8-4-5-11-21-19/h2-11H,12-15H2,1H3
• InChI Key： XDEWXYYZJLCHAT-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC2C=CC=CC1=2)OC)(N1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• XLogP3: 3.7
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-[(2-Methoxy-1-naphthyl)sulfinyl]-4-(2-pyridinyl)piperazine

1-[(2-Methoxy-1-naphthyl)sulfinyl]-4-(2-pyridinyl)piperazine: A Comprehensive Overview

The compound with CAS No. 477762-10-0, known as 1-[(2-Methoxy-1-naphthyl)sulfinyl]-4-(2-pyridinyl)piperazine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a piperazine ring substituted with a sulfinyl group and a pyridine moiety. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield but also improve the purity of the final product, which is critical for its application in drug discovery and material science. The sulfinyl group in the molecule plays a pivotal role in modulating its electronic properties, making it an attractive candidate for use in semiconducting materials and optoelectronic devices.

One of the most promising applications of 1-[(2-Methoxy-1-naphthyl)sulfinyl]-4-(2-pyridinyl)piperazine lies in its potential as a precursor for advanced pharmaceutical agents. Researchers have demonstrated that this compound exhibits remarkable biological activity, particularly in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyridine moiety contributes significantly to its bioavailability and pharmacokinetic profile, making it a strong candidate for further preclinical studies.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. Recent studies have highlighted its effectiveness in promoting enantioselective reactions, which are crucial for the synthesis of chiral pharmaceuticals.

The structural integrity of 1-[(2-Methoxy-1-naphthyl)sulfinyl]-4-(2-pyridinyl)piperazine is further enhanced by the presence of the methoxy group, which not only stabilizes the molecule but also enhances its solubility in organic solvents. This property is particularly advantageous for large-scale manufacturing processes, where high yields and ease of purification are essential.

From an environmental standpoint, this compound has been shown to exhibit low toxicity and biodegradability under controlled conditions. These attributes align with current trends toward sustainable chemistry, where minimizing environmental impact is a priority. Regulatory agencies have recognized these properties, paving the way for broader industrial applications.

In conclusion, 1-[(2-Methoxy-1-naphthyl)sulfinyl]-4-(2-pyridinyl)piperazine (CAS No. 477762-10-0) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and diverse applications underscore its importance in both academic research and industrial settings. As ongoing research continues to unlock new potentials for this compound, it is poised to play an increasingly significant role in shaping the future of pharmaceuticals and materials science.